Cas no 782420-52-4 (Benzenamine,4-(5-methyl-1,1-dioxido-1,2,5-thiadiazolidin-2-yl)-)

• Product Name: Benzenamine,4-(5-methyl-1,1-dioxido-1,2,5-thiadiazolidin-2-yl)-
• CAS No: 782420-52-4
• MF: C₉H₁₃N₃O₂S
• MW: 227.283420324326
• CID: 553986
• PubChem ID: 8669617
• Update Time: 2025-04-19

Benzenamine,4-(5-methyl-1,1-dioxido-1,2,5-thiadiazolidin-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-(5-methyl-1,1-dioxido-1,2,5-thiadiazolidin-2-yl)-
• Benzenamine, 4-(5-methyl-1,1-dioxido-1,2,5-thiadiazolidin-2-yl)- (9CI)
• 4-(5-methyl-1,1-dioxo-1,2,5-thiadiazolidin-2-yl)aniline
• 782420-52-4
• 2-(4-Aminophenyl)-5-methyl-1,2,5-thiadiazolidine 1,1-dioxide
• DTXSID90429206
• AG-H-13956
• 2-(4-Aminophenyl)-5-methyl-1,2,5-thiadiazolidine1,1-dioxide

• Inchi： 1S/C9H13N3O2S/c1-11-6-7-12(15(11,13)14)9-4-2-8(10)3-5-9/h2-5H,6-7,10H2,1H3
• InChI Key： SBWTUYDGJWBKSH-UHFFFAOYSA-N
• SMILES： S1(N(C)CCN1C1C=CC(=CC=1)N)(=O)=O

Computed Properties

• Exact Mass: 227.07284784g/mol
• Monoisotopic Mass: 227.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75Ų